Cas no 99758-40-4 (Benzaldehyde, 3-(1,1-dimethylethyl)-4-methoxy-5-nitro-)

• Product Name: Benzaldehyde, 3-(1,1-dimethylethyl)-4-methoxy-5-nitro-
• CAS No: 99758-40-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 750109
• PubChem ID: 18677383
• Update Time: 2025-04-19

Benzaldehyde, 3-(1,1-dimethylethyl)-4-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(1,1-dimethylethyl)-4-methoxy-5-nitro-
• 3-tert-butyl-4-methoxy-5-nitrobenzaldehyde
• 99758-40-4
• SCHEMBL5361776
• DTXSID90595531

• Inchi： 1S/C12H15NO4/c1-12(2,3)9-5-8(7-14)6-10(13(15)16)11(9)17-4/h5-7H,1-4H3
• InChI Key： OAUYXHRIWWKIMS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=O)=CC=1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų